Cas no 320420-09-5 (1(2H)-Pyrimidineacetonitrile, 5-cyano-3,4-dihydro-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidineacetonitrile, 5-cyano-3,4-dihydro-2,4-dioxo-
• CAS No: 320420-09-5
• MF: C₇H₄N₄O₂
• MW: 176.132260322571
• CID: 3937935
• PubChem ID: 1483602
• Update Time: 2025-04-22

1(2H)-Pyrimidineacetonitrile, 5-cyano-3,4-dihydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidineacetonitrile, 5-cyano-3,4-dihydro-2,4-dioxo-
• 1-(CYANOMETHYL)-2,4-DIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBONITRILE
• 1-(cyanomethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 1-(cyanomethyl)-2,4-dioxopyrimidine-5-carbonitrile
• 320420-09-5
• AKOS005082263
• 1F-910
• MFCD00172937
• F2185-0375

• Inchi： 1S/C7H4N4O2/c8-1-2-11-4-5(3-9)6(12)10-7(11)13/h4H,2H2,(H,10,12,13)
• InChI Key： FUGBVISVNILEAV-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C#N)=CN1CC#N)=O

Computed Properties

• Exact Mass: 176.03342538Da
• Monoisotopic Mass: 176.03342538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 97Ų